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Executive Summary

The enhancer of zeste homolog 2 (EZH2) is a histone methyltransferase that has emerged as
a critical epigenetic regulator in oncology.[1] As the catalytic subunit of the Polycomb
Repressive Complex 2 (PRC2), EZH2 mediates gene silencing through the trimethylation of
histone H3 on lysine 27 (H3K27me3).[1][2] Its overexpression is linked to the progression of
numerous cancers, including glioma, osteosarcoma, and pancreatic cancer, making it a prime
therapeutic target.[2][3][4] GSK343 is a highly potent and selective, S-adenosyl-L-methionine
(SAM)-competitive inhibitor of EZH2 with an IC50 of 4 nM.[5][6] By reducing global H3K27me3
levels, GSK343 reactivates tumor suppressor genes, leading to cell cycle arrest, induction of
apoptosis, and suppression of cancer stem-like phenotypes.[2][4][6]

While GSK343 shows promise as a monotherapy, its true potential lies in synergistic
combination with other anti-cancer agents. By modulating the epigenetic landscape, GSK343
can sensitize cancer cells to therapies that they would otherwise resist. This guide provides a
comprehensive framework for researchers and drug development professionals on the
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rationale, design, and execution of studies combining GSK343 with other cancer therapies. We
will delve into the mechanistic basis for key combinations and provide detailed protocols for in
vitro and in vivo validation.

Scientific Rationale for Combination Strategies

The primary goal of combining GSK343 with other therapies is to achieve a synergistic or
additive anti-tumor effect, overcome intrinsic or acquired drug resistance, and potentially
reduce therapeutic doses to minimize toxicity.[7] The epigenetic reprogramming induced by
GSK343 creates vulnerabilities that can be exploited by other drug classes.

Mechanism of Action: GSK343 as an Epigenetic
Modulator

GSK343 functions by competitively binding to the SAM pocket of EZH2, preventing the transfer
of a methyl group to H3K27.[4] This leads to a global decrease in the repressive H3K27me3
mark. Consequently, genes previously silenced by PRC2, including critical tumor suppressors
that regulate the cell cycle (e.g., p21) and apoptosis, are re-expressed, inhibiting cancer cell
proliferation.[8]
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Figure 1: Mechanism of GSK343-mediated EZH2 inhibition.

Key Combination Strategies

» Scientific Rationale: A compelling non-canonical function of EZH2 involves the transcriptional
repression of key genes in the DNA Damage Repair (DDR) pathway, such as RAD51 and
BRCAL.[9][10][11] By inhibiting EZH2, GSK343 can downregulate the expression of DDR
genes, inducing a state of "BRCAness" or synthetic lethality.[10][12] This significantly
enhances the sensitivity of tumor cells to agents that cause DNA damage, such as platinum-
based chemotherapies (e.g., cisplatin) and PARP inhibitors (e.g., olaparib, talazoparib).[13]
This combination is particularly promising for castration-resistant prostate cancer and other
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solid tumors with wild-type EZH2.[10] Studies in bladder cancer have shown that GSK343
can overcome acquired resistance to cisplatin.[14]

Scientific Rationale: Cancer cells often develop resistance to targeted therapies by activating
alternative survival pathways. Epigenetic modulation with GSK343 can block these escape
routes. For example, GSK343 has been shown to sensitize hepatocellular carcinoma cells to
the multikinase inhibitor sorafenib and reverse resistance to the EGFR inhibitor gefitinib in
lung cancer cells.[2][8][14] The combination of PARP inhibitors with BRAF/MEK inhibitors
has also shown promise in treating advanced melanoma that has become refractory to
targeted therapy, suggesting a potential synergistic interaction that could be further
enhanced by epigenetic priming with GSK343.[15]

Scientific Rationale: EZH2 plays a crucial role in regulating the tumor immune
microenvironment. Inhibition of EZH2 can enhance anti-tumor immunity through several
mechanisms. It can increase the expression of MHC class | and Il molecules on cancer cells,
improving antigen presentation to T-cells.[16] Furthermore, EZH2 inhibition can alter T-cell
differentiation, promoting an effector-like T-cell profile and enhancing the cytotoxicity of
tumor-infiltrating lymphocytes.[17] This provides a strong basis for combining GSK343 with
immune checkpoint inhibitors (ICIs) like anti-PD-1 or anti-CTLA-4 antibodies.[18] Clinical
trials are already underway exploring the combination of the EZH2 inhibitor tazemetostat
with durvalumab (anti-PD-L1) in various solid tumors.[17]

Application Notes & Protocols: In Vitro Assessment

The first step in evaluating a combination therapy is to demonstrate synergy in vitro. This
involves determining the potency of each agent alone and then assessing their combined effect
across a matrix of concentrations.

Materials and Reagents

o GSK343: (e.g., MedchemExpress, APEXBIO). Prepare a 10 mM stock solution in DMSO.
Store at -80°C.

o Combination Agent: (e.g., Cisplatin, Olaparib, Pembrolizumab). Prepare stock solutions as
per manufacturer instructions.
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o Cell Lines: Select cancer cell lines relevant to the therapeutic area of interest (e.g., U87
glioblastoma, PANC-1 pancreatic, T24 bladder).[2][4][14]

e Cell Culture Media & Reagents: DMEM/RPMI-1640, Fetal Bovine Serum (FBS), Penicillin-
Streptomycin, Trypsin-EDTA.

e Assay Reagents: CellTiter-Glo® Luminescent Cell Viability Assay (Promega), Annexin V-
FITC/PI Apoptosis Detection Kit, Cell cycle analysis kit, antibodies for Western blotting (e.g.,
anti-EZH2, anti-H3K27me3, anti-PARP, anti-cleaved Caspase-3).

Protocol 1: Determination of Single-Agent IC50 Values

Causality: Before testing combinations, it is crucial to establish the half-maximal inhibitory
concentration (IC50) for each drug individually in your chosen cell line(s). This provides a
concentration range for designing the synergy experiments.

o Cell Seeding: Seed cells in a 96-well plate at a predetermined density (e.g., 3,000-8,000
cells/well) and allow them to adhere overnight.

e Drug Dilution: Prepare serial dilutions of GSK343 and the combination agent in culture
medium. A typical range for GSK343 is 0.1 uM to 50 pM.[1]

e Treatment: Remove the overnight culture medium and add 100 pL of the drug-containing
medium to the respective wells. Include vehicle control wells (e.g., 0.1% DMSO).

 Incubation: Incubate the plate for 48-72 hours. The duration should be sufficient to observe
an anti-proliferative effect.[2]

 Viability Assessment: Measure cell viability using an appropriate assay (e.g., CellTiter-Glo®).

o Data Analysis: Normalize the data to the vehicle control. Plot the dose-response curve and
calculate the IC50 value using non-linear regression (e.g., in GraphPad Prism).
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. GSK343 IC50
Cell Line Cancer Type Reference
(approx.)
u87, LN229 Glioblastoma ~5 uM [2]
AsPC-1, PANC-1 Pancreatic ~12 pM [4]
LNCaP Prostate ~2.9 uM [5]
HelLa Cervical ~13 uM [5]

Table 1: Literature-derived 1C50 values for GSK343 in various cancer cell lines. Note: These
are starting points; IC50 should be empirically determined for your specific cell line and assay
conditions.

Protocol 2: Synergy Assessment via Dose-Matrix and
Combination Index (ClI)

Causality: This protocol aims to determine if the combined effect of two drugs is greater than
the sum of their individual effects (synergy). A dose-matrix approach allows for the systematic
evaluation of multiple concentration combinations.[7][19]
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Figure 2: Experimental workflow for in vitro synergy assessment.
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o Dose-Matrix Design: Based on the single-agent IC50 values, design a dose matrix. For
example, a 6x6 matrix with concentrations ranging from 0.25x to 4x the IC50 for each drug.

o Cell Seeding and Treatment: Seed cells in a 96-well plate as in Protocol 1. Treat the cells
with GSK343 alone, the combination agent alone, and the combination at all concentrations
defined in your matrix. Ensure proper vehicle controls are included.

 Incubation and Viability: Incubate for 48-72 hours and measure cell viability.

e Synergy Calculation: Use specialized software like CompuSyn or R packages to calculate
the Combination Index (Cl) based on the Chou-Talalay method. The CI provides a
guantitative measure of synergy.

o CI < 1: Synergistic effect
o CI = 1: Additive effect

o CI > 1: Antagonistic effect

Protocol 3: Mechanistic Validation Assays

Causality: Once synergy is established, the next step is to understand the underlying biological
mechanism. These assays probe for key cellular events like apoptosis and cell cycle arrest,
which are known outcomes of GSK343 treatment.[3][4]

e Apoptosis Assay (Annexin V/PI Staining):

o Treat cells with GSK343, the combination drug, and the synergistic combination for 24-48
hours. Use concentrations determined to be synergistic in Protocol 2.

o Harvest cells, wash with PBS, and resuspend in Annexin V binding buffer.
o Add Annexin V-FITC and Propidium lodide (PI) and incubate in the dark for 15 minutes.

o Analyze by flow cytometry. A significant increase in the Annexin V positive population in
the combination group compared to single agents indicates enhanced apoptosis. GSK343
is known to increase levels of cleaved caspase-3 and PARP.[3]
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e Cell Cycle Analysis:

Treat cells as described above for 24-48 hours.

o

[¢]

Harvest cells, fix in cold 70% ethanol, and store at -20°C.

o

Wash cells and resuspend in a PI/RNase staining solution.

[e]

Analyze by flow cytometry. GSK343 often induces a GO/G1 or G1 phase arrest.[2][4] Look
for an enhanced cell cycle block in the combination group.

o Western Blot Analysis:

o

Treat cells with the drug combination for a time course (e.g., 6, 12, 24, 48 hours).
o Lyse cells and quantify protein concentration.
o Perform SDS-PAGE and transfer proteins to a PVDF membrane.

o Probe with primary antibodies against key pathway proteins. A typical panel for a GSK343
combination study would include:

Target Engagement: EZH2, H3K27me3 (expect a decrease).

Apoptosis: Cleaved Caspase-3, Cleaved PARP (expect an increase).[3]

Cell Cycle: p21, Cyclin D1.

DDR Pathway (if relevant): yH2AX, RAD51 (expect an increase in yH2AX, decrease in
RAD51).

Application Notes & Protocols: In Vivo Assessment

Validating in vitro synergy in a preclinical animal model is a critical step in drug development.
Xenograft models are commonly used for this purpose.

Protocol 4: Combination Efficacy Study in a Xenograft
Model
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Causality: This protocol is designed to determine if the synergistic effects observed in vitro
translate to enhanced anti-tumor efficacy in vivo without unacceptable toxicity.

» Model Selection: Use immunodeficient mice (e.g., NOD-SCID or Athymic Nude) for
subcutaneous xenografts. Choose a cell line that showed strong synergy in vitro.

e Tumor Implantation: Subcutaneously inject 1-5 million cells (resuspended in PBS/Matrigel)
into the flank of each mouse.

e Tumor Growth and Randomization: Monitor tumor growth using calipers (Volume = 0.5 x
Length x Width2). When tumors reach a mean volume of 150-200 mm3, randomize mice into
treatment groups (n=8-10 mice per group).

e Treatment Groups:

o Group 1: Vehicle Control (e.g., PBS, DMSO/saline)

o Group 2: GSK343 alone (e.g., 5-10 mg/kg, intraperitoneal injection, every other day)[1][5]
[8]

o Group 3: Combination Agent alone (dose and schedule based on literature or preliminary
studies)

o Group 4: GSK343 + Combination Agent

e Dosing and Monitoring:

o Administer drugs according to the defined schedule for a set period (e.g., 21-28 days).[20]

o Measure tumor volume and body weight 2-3 times per week. Body weight is a key
indicator of toxicity.

e Endpoint Analysis:

o The primary endpoint is typically Tumor Growth Inhibition (TGI).

o At the end of the study, euthanize mice and excise tumors.
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o Tumor weight can be measured as a secondary endpoint.

o Tumor tissue can be flash-frozen for pharmacodynamic analysis (e.g., Western blot for
H3K27me3) or fixed in formalin for immunohistochemistry (IHC).

Data Interpretation and Troubleshooting

 In Vitro Synergy: A ClI value consistently below 0.9 across multiple effective doses is a strong
indicator of synergy. Visualize data using isobolograms.

 In Vivo Efficacy: Look for a statistically significant reduction in tumor volume in the
combination group compared to both the vehicle and single-agent groups. The combination
should ideally be superior to the additive effects of the single agents.

e Troubleshooting:

o High Variability: Ensure consistent cell passage number, seeding density, and careful drug
dilutions. Increase sample size (in vivo).

o No Synergy: The chosen combination may not be synergistic in that specific cell line. The
mechanism of resistance may be independent of EZH2. Test in other relevant models.

o In Vivo Toxicity: If mice in the combination group lose >15-20% of their body weight, the
regimen is likely too toxic. Consider reducing the dose or frequency of one or both agents.

References

e GSK343 induces programmed cell death through the inhibition of EZH2 and FBP1 in
osteosarcoma cells - PMC. (Source: National Center for Biotechnology Information) [Link]

e The EZH2 inhibitor GSK343 suppresses cancer stem-like phenotypes and reverses
mesenchymal transition in glioma cells - PMC. (Source: National Center for Biotechnology
Information) [Link]

e The Polycomb Group Protein EZH2 Impairs DNA Damage Repair Gene Expression in
Human Uterine Fibroids - PMC. (Source: National Center for Biotechnology Information)
[Link]

© 2026 BenchChem. All rights reserved. 11/16 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7445213/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5669904/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5362719/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

GSK343 induces autophagy and downregulates the AKT/mTOR signaling pathway in
pancreatic cancer cells - PMC. (Source: National Center for Biotechnology Information)
[Link]

GSK343, an Inhibitor of Enhancer of Zeste Homolog 2, Reduces Glioblastoma Progression
through Inflammatory Process Modulation: Focus on Canonical and Non-Canonical NF-
KB/IkBa Pathways - PMC. (Source: National Center for Biotechnology Information) [Link]

The EZH2 inhibitor GSK343 suppresses cancer stem-like phenotypes and reverses
mesenchymal transition in glioma cells | Oncotarget. (Source: Oncotarget) [Link]

Study Details | NCT07339527 | EZH2 Inhibitor Zeprumetostat in Combination Therapy for
Patients With Relapsed or Refractory Mature T-cell and NK-cell Lymphomas. (Source:
ClinicalTrials.gov) [Link]

Inhibition of EZH2 transactivation function sensitizes solid tumors to genotoxic stress |
PNAS. (Source: Proceedings of the National Academy of Sciences) [Link]

EZH2-mediated epigenetic repression of DNA repair in promoting breast tumor initiating cells
- PMC. (Source: National Center for Biotechnology Information) [Link]

GSK343, an inhibitor of EZH2, prevents acquired cisplatin resistance in bladder cancer.
(Source: Springer) [Link]

The EZH2 inhibitor GSK343 suppresses cancer stem-like phenotypes and reverses
mesenchymal transition in glioma cells | Oncotarget. (Source: Oncotarget) [Link]

Protocol to calculate the synergy of drug combinations in organoids and primary cells from
murine tumors - PMC. (Source: National Center for Biotechnology Information) [Link]

GSK343 induces autophagy and downregulates the AKT/mTOR signaling pathway in
pancreatic cancer cells. (Source: Spandidos Publications) [Link]

Unveiling a non-canonical function of EZH2 in DNA damage repair and cancer progression.
(Source: Journals@KU) [Link]

© 2026 BenchChem. All rights reserved. 12 /16 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6676451/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9698300/
https://www.oncotarget.com/article/20712/text/
https://clinicaltrials.gov/study/NCT07339527
https://www.pnas.org/doi/10.1073/pnas.2003550117
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3504443/
https://link.springer.com/article/10.1007/s13277-024-17006-z
https://www.oncotarget.com/article/20712/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11428580/
https://www.spandidos-publications.com/10.3892/ol.2019.10683
https://journals.ku.edu/kjms/article/view/18970
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

CAIRE: A basket multicenter open-label phase 2 study evaluating the EZH2 inhibitor
tazemetostat in combination with durvalumab in patients with advanced solid tumors.
(Source: ASCO Publications) [Link]

A non-canonical EZH2 function sensitizes solid tumors to genotoxic stress | bioRxiv. (Source:
bioRxiv) [Link]

Combining EZH2 and HDAC inhibition to prime immunotherapy for B-cell lymphomas.
(Source: VIJHemONc) [Link]

Tazemetostat, a Selective EZH2 Inhibitor, in Combination with Pembrolizumab for Recurrent
or Metastatic Head and Neck Squamous Cell Carcinoma: A Phase 1 Trial. (Source: MDPI)
[Link]

(PDF) Protocol to calculate the synergy of drug combinations in organoids and primary cells
from murine tumors. (Source: ResearchGate) [Link]

Combination therapy in a xenograft model of glioblastoma: enhancement of the antitumor
activity of temozolomide by an MDM2 antagonist - PMC. (Source: National Center for
Biotechnology Information) [Link]

In vivo xenograft models show highly potent suppression of tumor growth... (Source:
ResearchGate) [Link]

Protocol to calculate the synergy of drug combinations in organoids and primary cells from
murine tumors. (Source: KAIST) [Link]

Methods for High-throughput Drug Combination Screening and Synergy Scoring. (Source:
Methods in Molecular Biology) [Link]

EZH2 Inhibition to Counteract Oral Cancer Progression through Wnt/3-Catenin Pathway
Modulation. (Source: MDPI) [Link]

The Role of GSK-3 in Cancer Immunotherapy: GSK-3 Inhibitors as a New Frontier in Cancer
Treatment. (Source: MDPI) [Link]

© 2026 BenchChem. All rights reserved. 13/16 Tech Support


https://ascopubs.org/doi/abs/10.1200/JCO.2022.40.16_suppl.TPS2697
https://www.biorxiv.org/content/10.1101/2020.09.10.292265v1
https://vjhemonc.com/video/combining-ezh2-and-hdac-inhibition-to-prime-immunotherapy-for-b-cell-lymphomas/
https://www.mdpi.com/2072-6694/17/2/179
https://www.researchgate.net/publication/384351664_Protocol_to_calculate_the_synergy_of_drug_combinations_in_organoids_and_primary_cells_from_murine_tumors
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4512759/
https://www.researchgate.net/figure/In-vivo-xenograft-models-show-highly-potent-suppression-of-tumor-growth-with-combined_fig1_328738363
https://portal.kaist.ac.kr/en/portal/search/research.face?method=view&id=50550541
https://link.springer.com/protocol/10.1007/978-1-4939-6849-4_14
https://www.mdpi.com/2072-6694/16/17/3039
https://www.mdpi.com/1422-0067/21/11/4133
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

¢ Restoring lymphoma immunosurveillance by combined EZH2 inhibition and immunotherapy.
(Source: U.S. Department of Defense) [Link]

» (-)-Epigallocatechin-3-gallate and EZH2 inhibitor GSK343 have similar inhibitory effects and
mechanisms of action on colorectal cancer cells - PubMed. (Source: National Center for
Biotechnology Information) [Link]

» Efficacy of PARP inhibitor therapy after targeted BRAF/MEK failure in advanced melanoma.
(Source: eScholarship) [Link]

o Effects of Combining GSK-3 Inhibitors with Chemotherapy or Immunotherapy. (Source:
ResearchGate) [Link]

* Biomarker-Driven Targeted Therapies in Solid Tumor Malignancies. (Source: The ASCO
Post) [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. GSK343, an Inhibitor of Enhancer of Zeste Homolog 2, Reduces Glioblastoma
Progression through Inflammatory Process Modulation: Focus on Canonical and Non-
Canonical NF-kB/IkBa Pathways - PMC [pmc.ncbi.nlm.nih.gov]

e 2. The EZH2 inhibitor GSK343 suppresses cancer stem-like phenotypes and reverses
mesenchymal transition in glioma cells - PMC [pmc.ncbi.nlm.nih.gov]

¢ 3. GSK343 induces programmed cell death through the inhibition of EZH2 and FBP1 in
osteosarcoma cells - PMC [pmc.ncbi.nim.nih.gov]

e 4. GSK343 induces autophagy and downregulates the AKT/mTOR signaling pathway in
pancreatic cancer cells - PMC [pmc.ncbi.nim.nih.gov]

5. medchemexpress.com [medchemexpress.com]

6. agouti-related-protein.com [agouti-related-protein.com]

7. In Vitro Combination - Kyinno Bio [kyinno.com]

© 2026 BenchChem. All rights reserved. 14 /16 Tech Support


https://cdmrp.health.mil/search.aspx?LOG_NO=L-21-120
https://pubmed.ncbi.nlm.nih.gov/28925507/
https://escholarship.org/uc/item/42v7b09n
https://www.researchgate.net/figure/Effects-of-Combining-GSK-3-Inhibitors-with-Chemotherapy-or-Immunotherapy-Green-arrows_fig1_342044237
https://ascopost.com/issues/april-25-2021-supplement-solid-tumor-malignancies/biomarker-driven-targeted-therapies/
https://www.benchchem.com/product/b607832?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC9694970/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9694970/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9694970/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5716734/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5716734/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7012145/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7012145/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6755448/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6755448/
https://www.medchemexpress.com/GSK343.html
https://www.agouti-related-protein.com/index.php?g=Wap&m=Article&a=detail&id=173
https://www.kyinno.com/drug-combination-services/in-vitro-combination/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

8. The EZH2 inhibitor GSK343 suppresses cancer stem-like phenotypes and reverses
mesenchymal transition in glioma cells | Oncotarget [oncotarget.com]

¢ 9. The Polycomb Group Protein EZH2 Impairs DNA Damage Repair Gene Expression in
Human Uterine Fibroids - PMC [pmc.ncbi.nlm.nih.gov]

¢ 10. pnas.org [pnas.org]

e 11. EZH2-mediated epigenetic repression of DNA repair in promoting breast tumor initiating
cells - PMC [pmc.ncbi.nlm.nih.gov]

e 12. biorxiv.org [biorxiv.org]
e 13. journals.ku.edu [journals.ku.edu]

e 14. GSK343, an inhibitor of EZH2, prevents acquired cisplatin resistance in bladder cancer -
PMC [pmc.ncbi.nim.nih.gov]

e 15. escholarship.org [escholarship.org]

e 16. vjhemonc.com [vjhemonc.com]

e 17. ascopubs.org [ascopubs.org]

e 18. bloodcancerunited.org [bloodcancerunited.org]

e 19. Protocol to calculate the synergy of drug combinations in organoids
and primary cells from murine tumors - PMC [pmc.ncbi.nlm.nih.gov]

o 20. researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [Application Notes and Protocols: Applying GSK343 in
Combination with Other Cancer Therapies]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607832/docs#application-notes-and-protocols-
applying-gsk343-in-combination-with-other-cancer-therapies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 15/16 Tech Support


https://www.oncotarget.com/article/21311/text/
https://www.oncotarget.com/article/21311/text/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4829092/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4829092/
https://www.pnas.org/doi/10.1073/pnas.2105898119
https://pmc.ncbi.nlm.nih.gov/articles/PMC3218929/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3218929/
https://www.biorxiv.org/content/10.1101/2020.09.11.291534.full
https://journals.ku.edu/sjm/article/download/23193/20977
https://pmc.ncbi.nlm.nih.gov/articles/PMC12185554/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12185554/
https://escholarship.org/content/qt5hx6t1jq/qt5hx6t1jq.pdf
https://www.vjhemonc.com/video/8tth_-2-4ia-combining-ezh2-and-hdac-inhibition-to-prime-immunotherapy-for-b-cell-lymphomas/
https://ascopubs.org/doi/10.1200/JCO.2022.40.16_suppl.TPS2703
https://bloodcancerunited.org/research/award/restoring-lymphoma-immunosurveillance-combined-ezh2-inhibition-and-immunotherapy
https://pmc.ncbi.nlm.nih.gov/articles/PMC11472603/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11472603/
https://www.researchgate.net/figure/In-vivo-xenograft-models-show-highly-potent-suppression-of-tumor-growth-with-combined-use_fig4_356690427
https://www.benchchem.com/product/b607832/docs#application-notes-and-protocols-applying-gsk343-in-combination-with-other-cancer-therapies
https://www.benchchem.com/product/b607832/docs#application-notes-and-protocols-applying-gsk343-in-combination-with-other-cancer-therapies
https://www.benchchem.com/product/b607832/docs#application-notes-and-protocols-applying-gsk343-in-combination-with-other-cancer-therapies
https://www.benchchem.com/product/b607832/docs#application-notes-and-protocols-applying-gsk343-in-combination-with-other-cancer-therapies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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